Cas no 1804051-71-5 (6-Bromo-5-mercapto-1H-benzimidazole)
6-Bromo-5-mercapto-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-5-mercapto-1H-benzimidazole
-
- Inchi: 1S/C7H5BrN2S/c8-4-1-5-6(2-7(4)11)10-3-9-5/h1-3,11H,(H,9,10)
- InChI Key: DRQXXODOPJKSEU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)NC=N2)S
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 2.3
- Topological Polar Surface Area: 29.7
6-Bromo-5-mercapto-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002042-250mg |
6-Bromo-5-mercapto-1H-benzimidazole |
1804051-71-5 | 98% | 250mg |
$784.23 | 2022-04-02 | |
| Alichem | A061002042-500mg |
6-Bromo-5-mercapto-1H-benzimidazole |
1804051-71-5 | 98% | 500mg |
$1,140.88 | 2022-04-02 | |
| Alichem | A061002042-1g |
6-Bromo-5-mercapto-1H-benzimidazole |
1804051-71-5 | 98% | 1g |
$2,010.62 | 2022-04-02 |
6-Bromo-5-mercapto-1H-benzimidazole Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 6-Bromo-5-mercapto-1H-benzimidazole
Recent Advances in the Study of 6-Bromo-5-mercapto-1H-benzimidazole (CAS: 1804051-71-5) in Chemical Biology and Pharmaceutical Research
6-Bromo-5-mercapto-1H-benzimidazole (CAS: 1804051-71-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzimidazole core functionalized with a bromo and a mercapto group, has shown promise in various therapeutic areas, including antimicrobial, anticancer, and enzyme inhibition studies. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its potential as a lead compound in drug discovery.
One of the key areas of research involving 6-Bromo-5-mercapto-1H-benzimidazole is its role as a scaffold for designing novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study highlighted the compound's ability to selectively target HDAC isoforms, thereby reducing off-target effects and improving therapeutic outcomes. The researchers utilized molecular docking and kinetic assays to validate its binding affinity and inhibitory activity, paving the way for further structural optimization.
In addition to its enzyme inhibitory properties, 6-Bromo-5-mercapto-1H-benzimidazole has been investigated for its antimicrobial potential. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest its potential as a candidate for developing new antibiotics to address the growing challenge of antimicrobial resistance.
The synthesis and derivatization of 6-Bromo-5-mercapto-1H-benzimidazole have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method that improves yield and reduces byproduct formation. The researchers employed green chemistry principles, using water as a solvent and catalytic amounts of palladium to facilitate the reaction. This advancement not only enhances the scalability of production but also aligns with the pharmaceutical industry's push toward sustainable practices.
Despite these promising developments, challenges remain in the clinical translation of 6-Bromo-5-mercapto-1H-benzimidazole. Pharmacokinetic studies have indicated limitations in oral bioavailability, prompting researchers to explore prodrug strategies and nanoparticle-based delivery systems. A preprint on bioRxiv detailed the use of lipid nanoparticles to improve the compound's solubility and tissue distribution, with preliminary in vivo results showing enhanced efficacy in tumor models. These efforts underscore the importance of interdisciplinary approaches in advancing this compound toward therapeutic applications.
In conclusion, 6-Bromo-5-mercapto-1H-benzimidazole (CAS: 1804051-71-5) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and delivery advancements, position it as a valuable tool for researchers. Future studies will likely focus on overcoming translational hurdles and expanding its therapeutic repertoire, making it a compound to watch in the coming years.
1804051-71-5 (6-Bromo-5-mercapto-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)